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Compound of Interest

Compound Name: 1-sec-butyl-1H-pyrazol-5-amine
CAS No.: 3524-19-4
Cat. No.: B1275392
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1-sec-butyl-1H-pyrazol-5-amine, a
heterocyclic amine with potential applications in medicinal chemistry and materials science. We
will delve into its chemical properties, synthesis, and safety considerations, offering a valuable
resource for professionals in the field.

Core Molecular Attributes

1-sec-butyl-1H-pyrazol-5-amine is a substituted pyrazole derivative. The core of its structure
is a five-membered aromatic ring containing two adjacent nitrogen atoms, characteristic of a
pyrazole. This ring is substituted with a sec-butyl group at the 1-position and an amine group at
the 5-position.
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Property Value Source
Molecular Formula C7H13N3 [1]
Molecular Weight 139.198 g/mol [1]
CAS Number 3524-19-4 [1]

A key synonym for this compound is 2-[(2S)-butan-2-yl]pyrazol-3-amine.[1]

Physicochemical Properties

Understanding the physical and chemical properties of a compound is crucial for its application
in research and development. Below is a summary of the known physicochemical data for 1-
sec-butyl-1H-pyrazol-5-amine.

Property Value Unit Source
Boiling Point 250.2 °C at 760 mmHg [1]
Flash Point 105.1 °C [1]
Density 1.09 g/cm3 [1]

Synthesis and Experimental Protocols

The synthesis of substituted pyrazoles like 1-sec-butyl-1H-pyrazol-5-amine often involves the
condensation of a 3-dicarbonyl compound or its equivalent with a hydrazine derivative. In this
case, the sec-butylhydrazine would be a key reagent.

A general synthetic approach is illustrated below. Please note that specific reaction conditions
such as solvent, temperature, and catalysts would need to be optimized for this particular
derivative.

Conceptual Synthesis Workflow
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Caption: General synthesis pathway for substituted pyrazolamines.
Step-by-Step Experimental Protocol (Hypothetical)

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve the [3-ketocyanoalkane in a suitable solvent such as ethanol.

» Reagent Addition: Add sec-butylhydrazine to the solution. The reaction may be catalyzed by
the addition of a weak acid or base.

o Reflux: Heat the reaction mixture to reflux for several hours. Monitor the reaction progress
using thin-layer chromatography (TLC).

o Workup: Once the reaction is complete, cool the mixture to room temperature. Remove the
solvent under reduced pressure.

« Purification: The crude product can be purified by column chromatography on silica gel or by
recrystallization from an appropriate solvent system to yield pure 1-sec-butyl-1H-pyrazol-5-
amine.

Applications in Research and Drug Discovery

Substituted pyrazoles are a well-established class of compounds in medicinal chemistry, known
for a wide range of biological activities. While specific studies on 1-sec-butyl-1H-pyrazol-5-
amine are not extensively documented in publicly available literature, its structural motifs
suggest potential for further investigation in several areas:
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» Kinase Inhibition: The pyrazole scaffold is a common feature in many kinase inhibitors used
in oncology.

» Antimicrobial Agents: Various pyrazole derivatives have demonstrated antibacterial and
antifungal properties.

o Agrochemicals: The structural features may be relevant for the development of new
herbicides or pesticides.

Safety and Handling

As with any chemical compound, proper safety precautions should be taken when handling 1-
sec-butyl-1H-pyrazol-5-amine. It is advisable to consult the Safety Data Sheet (SDS) from the
supplier for detailed information on handling, storage, and disposal. General safety measures
include:

e Working in a well-ventilated fume hood.

o Wearing appropriate personal protective equipment (PPE), including gloves, safety glasses,
and a lab coat.

e Avoiding inhalation, ingestion, and skin contact.

Conclusion

1-sec-butyl-1H-pyrazol-5-amine is a chemical entity with defined molecular and physical
properties. Its synthesis is achievable through established chemical pathways for pyrazole
derivatives. While its specific applications are yet to be fully explored, its structural relationship
to biologically active molecules makes it a compound of interest for further research and
development in medicinal chemistry and related fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 1-sec-butyl-1H-pyrazol-
5-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1275392/docs#an-in-depth-technical-guide-to-1-sec-
butyl-1h-pyrazol-5-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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